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Compound of Interest

Compound Name: Citronellyl tiglate

Cat. No.: B1584324

For Researchers, Scientists, and Drug Development Professionals

Citronellyl tiglate, an ester with a characteristic rosy, fruity, and herbaceous aroma, is a
naturally occurring compound found in the essential oils of several plant species, most notably
within the Pelargonium genus, commonly known as geraniums. This guide provides a
comparative analysis of Citronellyl tiglate from different Pelargonium sources, focusing on its
prevalence in their essential oils. While direct comparative studies on the yield, purity, and
specific biological activities of isolated Citronellyl tiglate from different plant sources are
limited in publicly available literature, this document synthesizes existing data on the chemical
composition of essential oils from various Pelargonium species and cultivars.

Data Presentation: Citronellyl Tiglate Content in
Pelargonium Essential Oils

The following table summarizes the percentage of Citronellyl tiglate found in the essential oils
of different Pelargonium species and cultivars from various geographical locations, as reported
in several studies. It is important to note that the chemical composition of essential oils can be
influenced by factors such as the specific cultivar, geographical location, climate, harvest time,
and extraction method.
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Geographic Citronellyl
Plant Source o Plant Part ) Reference
Origin Tiglate (%)
Pelargonium North India -
Not Specified Not Detected [1]
graveolens (Solan, 1467m)
Pelargonium North India -
) Not Specified Not Detected [1]
graveolens (Manali, 2050m)
) North India
Pelargonium -~
(Rahalla Fall, Not Specified Not Detected [1]
graveolens
2501m)
Pelargonium cv. ) -
i Reunion Island Not Specified Not Reported 2]
Rosé
Pelargonium sp. Reunion Island Not Specified Not Reported [2]
Pelargonium Saudi Arabia -
) Not Specified Not Reported
graveolens (Riyadh) - HD
Pelargonium Saudi Arabia -~
) Not Specified Not Reported
graveolens (Riyadh) - MAHD
Pelargonium Saudi Arabia (Al- n
) Not Specified Not Reported
graveolens Qatif) - HD
Pelargonium Saudi Arabia (Al- -
) Not Specified 1.95 [3]
graveolens Qatif) - MAHD
Pelargonium Saudi Arabia -
) Not Specified 1.02 [3]
graveolens (Benimalek) - HD
) Saudi Arabia
Pelargonium ) -~
(Benimalek) - Not Specified 1.22 [3]
graveolens
MAHD
Pelargonium Saudi Arabia -
Not Specified 1.02 [3]
graveolens (Maysan) - HD
) Saudi Arabia
Pelargonium -
(Maysan) - Not Specified 1.92 [3]
graveolens
MAHD
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Geranium India Petiole Oil 3.93 [4]
Geranium India Stem Ol 1.88 [4]
Geranium Rwanda Leaf Qil 0.14 [4]
Geranium India Leaf Oil 1.40 [4]
0.33 (Bourbon),
Pelargonium - -~ 0.34 (Bio-G-171),
Not Specified Not Specified [5]
graveolens 0.30 (CIM-
Pawan)
Pelargonium »
Not Specified Leaves Not Detected [6]
roseum
Pelargonium -
Not Specified Leaves 0.04 [7]
graveolens
Pelargonium 5
Not Specified Leaves Not Detected [6]

odoratissimum

HD: Hydrodistillation; MAHD: Microwave-Assisted Hydrodistillation

Biological Activities of Pelargonium Essential Oils

Essential oils from Pelargonium species, which contain Citronellyl tiglate as a minor
component, have been investigated for various biological activities. It is crucial to understand
that these activities are attributed to the synergistic effects of the complex mixture of
compounds present in the oil, and not solely to Citronellyl tiglate.

» Anti-inflammatory Activity:Pelargonium graveolens essential oil has demonstrated anti-
inflammatory effects. The major components, citronellol and geraniol, are believed to
contribute significantly to this property[8][9]. Studies have shown that the essential oil can
reduce edema in animal models, comparable to the effects of diclofenac, a standard anti-
inflammatory drug|8].

» Antimicrobial Activity: The essential oil of Pelargonium graveolens has shown activity against
various bacteria and fungi[10][11]. This broad-spectrum antimicrobial action makes it a
subject of interest for applications in managing skin infections.
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» Anticancer Potential: While there is a growing interest in natural products for cancer therapy,
specific comparative studies on the anticancer activity of Citronellyl tiglate from different
plant sources are not available. However, the broader class of terpenes, to which Citronellyl
tiglate belongs, includes many compounds with demonstrated anticancer properties[12][13].
Further research is needed to elucidate the specific role of Citronellyl tiglate in this area.

Experimental Protocols

The following sections outline generalized methodologies for the extraction and analysis of
Citronellyl tiglate from plant sources, based on common practices in the field.

Essential Oil Extraction: Hydrodistillation

Hydrodistillation is a common method for extracting essential oils from plant material.
Protocol:

o Plant Material Preparation: Fresh or dried plant material (leaves, stems, flowers) is collected
and, if necessary, cut into smaller pieces to increase the surface area for extraction.

« Distillation: The plant material is placed in a distillation apparatus with water. The mixture is
heated to boiling.

e Vapor Collection: The steam, carrying the volatile essential oil components, rises and passes
into a condenser.

o Condensation: The condenser, cooled with circulating cold water, turns the steam back into a
liquid.

o Separation: The liquid, a mixture of water and essential oil, is collected in a separator. Due to
their different densities and immiscibility, the essential oil and water form distinct layers,
allowing for their separation.
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Caption: Workflow for Essential Oil Extraction.

Chemical Analysis: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is the gold standard for identifying and quantifying the components of an essential oil.
Protocol:

o Sample Preparation: A small, diluted sample of the essential oil is prepared in a suitable
solvent.

* Injection: The sample is injected into the gas chromatograph.

e Separation: The GC separates the different components of the oil based on their volatility
and interaction with the stationary phase in the GC column.

o Detection and Identification: As each component elutes from the column, it enters the mass
spectrometer, which ionizes the molecules and separates the ions based on their mass-to-
charge ratio. The resulting mass spectrum is a unique "fingerprint" for each compound,
allowing for its identification by comparison to a spectral library.

o Quantification: The area of each peak in the chromatogram is proportional to the amount of
the corresponding compound in the sample.
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Caption: GC-MS Analysis Workflow.

Conclusion

This comparative analysis, based on available scientific literature, highlights that the presence
and concentration of Citronellyl tiglate can vary significantly among different Pelargonium
species and cultivars, and is influenced by geographical and environmental factors. While the
essential oils of these plants exhibit promising biological activities, further research is required
to isolate Citronellyl tiglate from these various sources and conduct direct comparative
studies on its purity, yield, and specific pharmacological effects. Such studies would be
invaluable for researchers and professionals in drug development seeking to harness the
therapeutic potential of this natural compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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